Cas no 78759-82-7 (Lithium, [1-(1-phenylethyl)-2,4-cyclopentadien-1-yl]-)

• Product Name: Lithium, [1-(1-phenylethyl)-2,4-cyclopentadien-1-yl]-
• CAS No: 78759-82-7
• MF: C₁₃H₁₃Li
• MW: 176.18332362175
• CID: 533887
• PubChem ID: 71402995
• Update Time: 2025-04-19

Lithium, [1-(1-phenylethyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Lithium, [1-(1-phenylethyl)-2,4-cyclopentadien-1-yl]-
• lithium,1-cyclopenta-2,4-dien-1-ylethylbenzene
• Lithium 1-(1-phenylethyl)cyclopenta-2,4-dien-1-ide
• DTXSID20823935
• 78759-82-7

• Inchi： 1S/C13H13.Li/c1-11(13-9-5-6-10-13)12-7-3-2-4-8-12;/h2-11H,1H3;/q-1;+1
• InChI Key： VWKKRUDCQFFTLB-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC=CC=1)[C-]1C=CC=C1.[Li+]

Computed Properties

• Exact Mass: 176.11772885g/mol
• Monoisotopic Mass: 176.11772885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų